Cas no 79754-38-4 (1H-Pyrrole-2,4-dicarboxylicacid, 5-formyl-3-methyl-)

• Product Name: 1H-Pyrrole-2,4-dicarboxylicacid, 5-formyl-3-methyl-
• CAS No: 79754-38-4
• MF: C₈H₇NO₅
• MW: 197.144882440567
• CID: 556218
• PubChem ID: 24728595
• Update Time: 2025-04-19

1H-Pyrrole-2,4-dicarboxylicacid, 5-formyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,4-dicarboxylicacid, 5-formyl-3-methyl-
• 5-FORMYL-3-METHYL-1H-PYRROLE-2,4-DICARBOXYLIC ACID
• 1H-Pyrrole-2,4-dicarboxylicacid,5-formyl-3-methyl
• 2,4-Pyrroledicarboxylicacid,5-formyl-3-methyl-(3CI)
• 2-formyl-4-methylpyrrole-3,5-dicarboxylic acid
• 3,5-Dicarboxy-2-formyl-4-methyl-pyrrol
• 5-Formyl-3-methyl-1H-pyrrole-2,4-decarboxylic acid
• 5-Formyl-3-methyl-pyrrol-2,4-dicarbonsaeure
• 5-formyl-3-methyl-pyrrole-2,4-dicarboxylic acid
• Pyrrole-2,4-dicarboxylic acid,5-formyl-3-methyl-(7CI)
• AKOS006285471
• 2,3-DICHLORO-4-[2-(4-NITROPHENYL)HYDRAZONO]BUT-2-ENOICACID
• DTXSID80646425
• FT-0718775
• 79754-38-4

• Inchi： 1S/C8H7NO5/c1-3-5(7(11)12)4(2-10)9-6(3)8(13)14/h2,9H,1H3,(H,11,12)(H,13,14)
• InChI Key： HHNXNXMHDXRXPX-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=O)NC(C(=O)O)=C1C)=O

Computed Properties

• Exact Mass: 197.03200
• Monoisotopic Mass: 197.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 107.46000
• LogP: 0.53200